N-(2-oxo-2H-chromen-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(2-oxochromen-3-yl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C18H16N4O3/c23-17(13-7-8-16(21-20-13)22-9-3-4-10-22)19-14-11-12-5-1-2-6-15(12)25-18(14)24/h1-2,5-8,11H,3-4,9-10H2,(H,19,23)
• InChI Key: SEUDSIIVEIDQMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C(=O)NC3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

N-(2-oxo-2H-chromen-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, especially in medicinal chemistry. This compound is also known as KPT-8602 and belongs to the class of pyridazine derivatives.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of novel triazole derivatives based on 4-methyl-chromene-2-one, which have diverse biological applications. This includes the preparation of key intermediates like 4-methyl-2-oxo-2H-chromen-7-yl-oxyacetic acid ethyl ester and its subsequent reactions to form final triazole products with excellent yields (Mottaghinejad & Alibakhshi, 2018).

Biological Studies

• The compound is utilized in the synthesis of a series of derivatives, such as 2-oxo-N-(4-oxo2-substituted phenyl-1,3-thiazolidin-3-yl)-2H-chromene-3-carboxamide, and their biological properties are evaluated. These derivatives are synthesized using ethyl 2-oxo2H-chromene-3-carboxylate as a key intermediate, demonstrating the compound's utility in developing biologically active molecules (C. K. Ramaganesh, Y. Bodke, & K. Venkatesh, 2010).

Advanced Applications

• The compound plays a role in the synthesis of chromeno[4′,3′:4,5]pyrido[1,2-a]pyrazines and -diazepines, where it acts as a precursor in reactions with 1,n-diamines. This showcases its potential in the development of novel chemical entities with varied applications (Alizadeh & Jamal, 2018).

Spectroscopic Analysis

• The compound has been characterized using various spectroscopic techniques in the synthesis of heterocyclic compounds containing the coumarin ring. This indicates its significance in structural elucidation and chemical analysis (Fikry et al., 2015).

Molecular Docking Studies

• In molecular docking studies, derivatives of this compound have been examined for potential applications in breast cancer treatment. This demonstrates its relevance in drug design and pharmacological research (Ghada E. Abd El Ghani, M. A. Elmorsy, & Mona E. Ibrahim, 2022).

Antioxidant and Antimicrobial Activities

• The compound is involved in the synthesis of new derivatives with antioxidant and antimicrobial activities. This highlights its role in creating compounds with potential therapeutic applications (Kadhum et al., 2011).